Cas no 2138337-10-5 (3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine)
3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2138337-10-5
- 3-methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine
- EN300-740594
- 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine
-
- Inchi: 1S/C15H24N2/c1-12(2)15-7-5-4-6-14(15)11-17-9-8-16-13(3)10-17/h4-7,12-13,16H,8-11H2,1-3H3
- InChI Key: UTYMFSLWNVBSSQ-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2C(C)C)CCNC(C)C1
Computed Properties
- Exact Mass: 232.193948774g/mol
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 15.3Ų
3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-740594-1.0g |
3-methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine |
2138337-10-5 | 1g |
$0.0 | 2023-06-07 |
3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine
3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine (CAS No. 2138337-10-5): A Comprehensive Overview
3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine (CAS No. 2138337-10-5) is a specialized piperazine derivative with a unique molecular structure that has garnered attention in pharmaceutical and chemical research. This compound features a methyl group at the 3-position of the piperazine ring and a propan-2-ylphenylmethyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.
The chemical properties of 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine include a molecular weight of 232.35 g/mol and a lipophilic character, which enhances its solubility in organic solvents. Its structural features, such as the piperazine core and aromatic substitution, contribute to its versatility in forming stable complexes and participating in various chemical reactions. These characteristics make it a promising candidate for further exploration in medicinal chemistry and catalysis.
In recent years, the demand for piperazine derivatives like 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine has surged, driven by their role in developing central nervous system (CNS) therapeutics. The compound's ability to modulate neurotransmitter systems has sparked interest in its potential for treating neurological disorders, aligning with the growing focus on mental health and neurodegenerative diseases. This trend is reflected in the increasing number of research publications and patents involving similar structures.
From a synthetic chemistry perspective, 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine serves as a key building block for designing novel small-molecule drugs. Its modular structure allows for easy functionalization, enabling researchers to tailor its properties for specific applications. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, which are critical in modern drug discovery pipelines.
The market dynamics for 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine reflect the broader trends in the fine chemicals and pharmaceutical intermediates sectors. With the rise of precision medicine and personalized therapies, there is a growing need for specialized compounds like this one. Suppliers and manufacturers are responding by optimizing synthesis routes and scaling up production to meet the demands of academic and industrial researchers.
In addition to its pharmaceutical applications, 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine has potential uses in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers and functional materials. Researchers are exploring its incorporation into smart coatings and nanostructured systems, leveraging its chemical stability and reactivity.
For those working with 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory safety standards.
The future of 3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine looks promising, with ongoing research uncovering new applications and synthesis methods. As the scientific community continues to explore its potential, this compound is likely to play a significant role in advancing drug development and material innovation. Keeping abreast of the latest studies and market trends will be crucial for stakeholders in this field.
2138337-10-5 (3-Methyl-1-{[2-(propan-2-yl)phenyl]methyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)